molecular formula C12H13BrO2 B8447732 2-bromo-7-methoxy-5-methyl-3,4-dihydro-2H-naphthalen-1-one

2-bromo-7-methoxy-5-methyl-3,4-dihydro-2H-naphthalen-1-one

Cat. No.: B8447732
M. Wt: 269.13 g/mol
InChI Key: VJHZXKHIECMWJL-UHFFFAOYSA-N
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Description

2-bromo-7-methoxy-5-methyl-3,4-dihydro-2H-naphthalen-1-one is a useful research compound. Its molecular formula is C12H13BrO2 and its molecular weight is 269.13 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C12H13BrO2

Molecular Weight

269.13 g/mol

IUPAC Name

2-bromo-7-methoxy-5-methyl-3,4-dihydro-2H-naphthalen-1-one

InChI

InChI=1S/C12H13BrO2/c1-7-5-8(15-2)6-10-9(7)3-4-11(13)12(10)14/h5-6,11H,3-4H2,1-2H3

InChI Key

VJHZXKHIECMWJL-UHFFFAOYSA-N

Canonical SMILES

CC1=CC(=CC2=C1CCC(C2=O)Br)OC

Origin of Product

United States

Synthesis routes and methods

Procedure details

To the cold (−10° C.) solution of 7-methoxy-5-methyl-3,4-dihydro-2H-naphthalen-1-one (8.3 g, 0.04 mol) in methanol (20 mL), the solution of bromine (2.3 mL, 0.04 mol) in methanol (10 mL) was added dropwise and the mixture was stirred for 2 h while allowing the temperature to rise to room temperature. Methanol was evaporated in vacuo and the mixture was diluted with ethyl acetate and washed with aqueous sodium thiosulphate solution followed by saturated sodium bicarbonate, brine and dried. Evaporation of the solvent gave 2-bromo-7-methoxy-5-methyl-3,4-dihydro-2H-naphthalen-1-one as an off-white solid, 10 g, which was used as such in step 2. MS m/z 271 (M+2).
Quantity
8.3 g
Type
reactant
Reaction Step One
Quantity
2.3 mL
Type
reactant
Reaction Step One
Quantity
20 mL
Type
solvent
Reaction Step One
Quantity
10 mL
Type
solvent
Reaction Step One

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